tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate
Description
Tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate (TBHMP) is an organic compound belonging to the class of heterocyclic compounds. It is composed of a pyrrolidine ring with a hydroxyl group and a methyl group on its side chains. TBHMP is a versatile compound that has been used in a wide range of scientific research applications, including drug design and development, biochemistry, and pharmacology. It is also used in the synthesis of pharmaceuticals and other compounds.
Scientific Research Applications
Enzyme-catalyzed Kinetic Resolution
The first enzyme-catalyzed kinetic resolution of tert-butyl-3-hydroxy-4-phenylpyrrolidine-1-carboxylate demonstrates the potential of this compound in enantioselective synthesis. The process involves enzyme, solvent, and temperature optimization, resulting in enantioselectivities exceeding 200, and the preparation of the (+)-(3S,4R) enantiomer in pure form (Faigl et al., 2013).
Synthesis of Key Intermediates
This compound is used in the synthesis of important intermediates in pharmaceuticals and biologically active substances. For instance, it's a key intermediate in the synthesis of Biotin, a water-soluble vitamin involved in metabolic processes like carbon dioxide fixation and biosynthesis of fatty acids, sugars, and α-amino acids (Qin et al., 2014).
Mechanistic Studies
The mechanism of N→O tert-butyloxycarbonyl (Boc) migration involving tert-butyl 3-((6-(bis(tert-butoxycarbonyl)amino)-4-methylpyridin-2-yl)methyl)-4-hydroxypyrrolidine-1-carboxylate was studied, offering insights into unusual intramolecular transitions and chemical transformations (Xue & Silverman, 2010).
Intermediate in Synthesis Processes
The compound is an important intermediate in the synthesis of novel inhibitors, like the protein tyrosine kinase Jak3 inhibitor, showcasing its role in the development of therapeutic agents (Chen Xin-zhi, 2011).
Role in Stereoselective Syntheses
This compound is pivotal in stereoselective syntheses, such as the synthesis of tert-butyl (3R,4S)-3-allyl-4-hydroxypiperidine-1-carboxylates, highlighting its importance in the creation of chiral molecules (Boev et al., 2015).
Application in Enantioselective Synthesis
It serves as a crucial intermediate for enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, an area significant in nucleic acid research and therapeutic developments (Ober et al., 2004).
Synthons for Medicinal Chemistry
N-protected (2S,4S)-4-fluoropyrrolidine-2-carbonyl fluorides, synthesized from similar compounds, serve as useful synthons in medicinal chemistry, especially in dipeptidyl peptidase IV inhibitors, demonstrating the compound's relevance in drug development (Singh & Umemoto, 2011).
X-ray Studies
X-ray studies of derivatives of this compound provide insights into molecular structures and packing, which are vital for understanding and designing new chemical entities (Didierjean et al., 2004).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate involves the protection of a pyrrolidine ring, followed by the addition of a tert-butyl ester group and subsequent deprotection to yield the final product.", "Starting Materials": [ "3-hydroxy-4-methylpyrrolidine-1-carboxylic acid", "tert-butyl alcohol", "DCC (N,N'-dicyclohexylcarbodiimide)", "DMAP (4-dimethylaminopyridine)", "DCM (dichloromethane)", "TFA (trifluoroacetic acid)", "DIPEA (N,N-diisopropylethylamine)" ], "Reaction": [ "Protection of the pyrrolidine ring with tert-butyldimethylsilyl chloride in the presence of imidazole", "Addition of tert-butyl alcohol to the protected pyrrolidine ring using DCC and DMAP as coupling agents in DCM", "Deprotection of the tert-butyl ester group using TFA in DCM", "Neutralization of the TFA with DIPEA to yield the final product" ] } | |
CAS RN |
1432132-80-3 |
Product Name |
tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate |
Molecular Formula |
C10H19NO3 |
Molecular Weight |
201.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
